7-methoxy-3-[5-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one

• IUPAC Name: 7-methoxy-3-[5-(1-methyltriazol-4-yl)-1,3,4-oxadiazol-2-yl]chromen-2-one
• InChI: InChI=1S/C15H11N5O4/c1-20-7-11(16-19-20)14-18-17-13(24-14)10-5-8-3-4-9(22-2)6-12(8)23-15(10)21/h3-7H,1-2H3
• InChI Key: OKAFUGVHZGJDGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C2=NN=C(O2)C3=CC4=C(C=C(C=C4)OC)OC3=O
• Molecular Formula: C15H11N5O4
• Molecular Weight: 325.28 g/mol

Description

The compound “7-methoxy-3-[5-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one” is a complex organic molecule. It contains several functional groups including a methoxy group, a 1,2,3-triazole ring, a 1,3,4-oxadiazole ring, and a chromen-2-one ring. The 1,2,3-triazole ring system can be easily obtained by widely used copper-catalyzed click reaction of azides with alkynes. 1,2,3-triazole exhibits myriad of biological activities, including antibacterial, antimalarial, and antiviral activities.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name and the functional groups it contains. It has a chromen-2-one ring which is a bicyclic system containing a benzene ring fused to a pyran ring. Attached to this system is a 1,3,4-oxadiazole ring and a 1,2,3-triazole ring. The methoxy group is attached to the 7th position of the chromen-2-one ring, and the 1-methyl-1H-1,2,3-triazol-4-yl group is attached to the 5th position of the 1,3,4-oxadiazole ring.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activities, and development of its potential applications in various fields such as medicine and materials science.